Cas no 288399-57-5 (6,8-Dimethyl-4-oxo-4H-chromene-2-carboxylic acid)

6,8-Dimethyl-4-oxo-4H-chromene-2-carboxylic acid structure
288399-57-5 structure
Product Name:6,8-Dimethyl-4-oxo-4H-chromene-2-carboxylic acid
CAS No:288399-57-5
MF:C12H10O4
MW:218.205403804779
CID:852491
PubChem ID:2758554
Update Time:2025-04-19

6,8-Dimethyl-4-oxo-4H-chromene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6,8-Dimethyl-4-oxo-4H-chromene-2-carboxylic acid
    • 6,8-dimethyl-4-oxochromene-2-carboxylic acid
    • 6,8-DIMETHYLCHROMONE-2-CARBOXYLIC ACID
    • 6,8-Dimethyl-4-oxo-4H-chromen-2-carbonsaeure
    • FS-4631
    • 4H-1-Benzopyran-2-carboxylic acid, 6,8-dimethyl-4-oxo-
    • SCHEMBL25343075
    • MFCD03424503
    • CS-0318209
    • G84282
    • AKOS000505675
    • 288399-57-5
    • DB-359279
    • J-017287
    • DTXSID50374389
    • MDL: MFCD03424503
    • Inchi: 1S/C12H10O4/c1-6-3-7(2)11-8(4-6)9(13)5-10(16-11)12(14)15/h3-5H,1-2H3,(H,14,15)
    • InChI Key: PQUJCDXKEIHDCF-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=CC(C2C=C(C)C=C(C)C1=2)=O

Computed Properties

  • Exact Mass: 218.05800
  • Monoisotopic Mass: 218.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • Melting Point: 274-276°C
  • PSA: 67.51000
  • LogP: 2.10800

6,8-Dimethyl-4-oxo-4H-chromene-2-carboxylic acid Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

6,8-Dimethyl-4-oxo-4H-chromene-2-carboxylic acid Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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